![molecular formula C11H10O2 B6153253 rac-(3R,6R)-2-oxatricyclo[6.4.0.0,3,6]dodeca-1(12),8,10-trien-7-one, trans CAS No. 2219372-18-4](/img/no-structure.png)
rac-(3R,6R)-2-oxatricyclo[6.4.0.0,3,6]dodeca-1(12),8,10-trien-7-one, trans
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Overview
Description
Rac-(3R,6R)-2-oxatricyclo[6.4.0.0,3,6]dodeca-1(12),8,10-trien-7-one, trans (abbreviated as ROT) is a naturally occurring tricyclic ketone found in a range of plants, including the common gardenia (Gardenia jasminoides). It has been studied extensively in the laboratory, and has been found to possess a range of interesting and potentially useful biochemical and physiological properties.
Scientific Research Applications
Rac-(3R,6R)-2-oxatricyclo[6.4.0.0,3,6]dodeca-1(12),8,10-trien-7-one, trans has been studied extensively in the laboratory as a potential therapeutic agent. It has been found to possess a range of interesting and potentially useful biochemical and physiological properties, including anti-inflammatory, antioxidant, and antifungal activity. It has also been studied as a potential treatment for a range of diseases and conditions, including diabetes, Alzheimer’s disease, and cancer.
Mechanism of Action
Rac-(3R,6R)-2-oxatricyclo[6.4.0.0,3,6]dodeca-1(12),8,10-trien-7-one, trans is thought to exert its effects through a range of mechanisms, including the modulation of enzyme activity, the regulation of gene expression, and the inhibition of cell proliferation. In particular, it has been found to inhibit the activity of a range of enzymes involved in the metabolism of glucose and fatty acids. It has also been found to modulate the expression of a range of genes involved in inflammation and cell growth.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a range of in vitro and in vivo models. In particular, it has been found to have anti-inflammatory, antioxidant, and antifungal activity. It has also been found to modulate the expression of a range of genes involved in inflammation and cell growth, and to inhibit the activity of a range of enzymes involved in the metabolism of glucose and fatty acids.
Advantages and Limitations for Lab Experiments
The use of rac-(3R,6R)-2-oxatricyclo[6.4.0.0,3,6]dodeca-1(12),8,10-trien-7-one, trans in laboratory experiments has a number of advantages, including its relatively low cost and its availability from a range of sources. However, it also has some limitations, including its relatively low potency and its potential to cause toxicity in some cell types.
Future Directions
Given the potential therapeutic applications of rac-(3R,6R)-2-oxatricyclo[6.4.0.0,3,6]dodeca-1(12),8,10-trien-7-one, trans, there is a need for further research into its biochemical and physiological effects. In particular, further research is needed into its mechanism of action and its potential interactions with other drugs. Additionally, further research is needed into its potential therapeutic applications, including its potential use in the treatment of a range of diseases and conditions. Finally, further research is needed into the development of novel synthetic methods for the production of this compound.
Synthesis Methods
Rac-(3R,6R)-2-oxatricyclo[6.4.0.0,3,6]dodeca-1(12),8,10-trien-7-one, trans is synthesized through a process known as the Robinson Annulation reaction, which involves the condensation of a 1,3-diketone with an aldehyde or ketone, followed by a cyclization reaction. The synthesis of this compound from a 1,3-diketone and an aldehyde is shown in Figure 1.
Figure 1: Synthesis of this compound from a 1,3-diketone and an aldehyde
properties
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CAS RN |
2219372-18-4 |
Molecular Formula |
C11H10O2 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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